6-cyclopropyl-4-(4-methoxyphenyl)-2-(methylthio)nicotinonitrile

• IUPAC Name: 6-cyclopropyl-4-(4-methoxyphenyl)-2-methylsulfanylpyridine-3-carbonitrile
• InChI: InChI=1S/C17H16N2OS/c1-20-13-7-5-11(6-8-13)14-9-16(12-3-4-12)19-17(21-2)15(14)10-18/h5-9,12H,3-4H2,1-2H3
• InChI Key: UKBIASAYNBNROA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NC(=C2C#N)SC)C3CC3
• Molecular Formula: C17H16N2OS
• Molecular Weight: 296.4 g/mol

Description

6-cyclopropyl-4-(4-methoxyphenyl)-2-(methylthio)nicotinonitrile (CMN-1) is a novel nicotinonitrile compound that has gained significant attention due to its potential therapeutic applications. It has been found to exhibit promising anticancer activity against various cancer cell lines.

Scientific Research Applications

• Synthesis of Heterocyclic Compounds:

  • A study demonstrated the use of related nicotinonitrile compounds in the synthesis of pyranopyrazoles, which are significant in medicinal chemistry due to their various biological activities (Zolfigol et al., 2013).

• Antimicrobial Activity:

  • Research involving nicotinonitrile derivatives indicated their potential in antimicrobial applications. These compounds were tested against Gram-positive and Gram-negative bacteria, as well as fungi, showing promising antimicrobial properties (Guna et al., 2015).

• Corrosion Inhibition:

  • Nicotinonitriles, including derivatives with methoxyphenyl groups, have been studied as corrosion inhibitors for steel in acidic environments. Their adsorption and inhibitory effects were analyzed using various techniques, demonstrating their efficacy in corrosion protection (Ansari et al., 2015).

• Cancer Research:

  • Some nicotinonitrile derivatives have shown potential in cancer research, particularly in inhibiting tyrosine kinase and inducing apoptosis in cancer cell lines. These compounds were synthesized and evaluated for their antiproliferative activity, revealing significant potential as anticancer agents (El-hashash et al., 2019).

• Photochemistry:

  • Studies on the photochemistry of nicotinonitrile derivatives, including those with methoxyphenyl substituents, provided insights into the photoreactions and rearrangements of these compounds under certain conditions. This research contributes to the understanding of their chemical behavior in light-induced processes (Leitich et al., 2002).

• Synthesis of Deuterium-Labelled Compounds:

  • There has been research on synthesizing deuterium-labelled nicotinonitrile derivatives, which are valuable in medicinal chemistry and as tracers in biological systems. These compounds were synthesized and characterized for their potential use in various scientific studies (Ismail & Boykin, 2004).